![molecular formula C15H20N4O3 B3918497 N-[2-(2-oxoimidazolidin-1-yl)ethyl]-3-(propionylamino)benzamide](/img/structure/B3918497.png)
N-[2-(2-oxoimidazolidin-1-yl)ethyl]-3-(propionylamino)benzamide
Overview
Description
N-[2-(2-oxoimidazolidin-1-yl)ethyl]-3-(propionylamino)benzamide, also known as OEPA, is a chemical compound that has gained significant attention in the field of scientific research. OEPA is a small molecule inhibitor that has been shown to have potential therapeutic applications in the treatment of various diseases, including cancer and inflammation.
Scientific Research Applications
N-[2-(2-oxoimidazolidin-1-yl)ethyl]-3-(propionylamino)benzamide has been shown to have potential therapeutic applications in the treatment of various diseases. It has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of anticancer drugs. This compound has also been shown to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis.
Mechanism of Action
N-[2-(2-oxoimidazolidin-1-yl)ethyl]-3-(propionylamino)benzamide inhibits the activity of the enzyme N-myristoyltransferase (NMT), which is involved in the post-translational modification of proteins. NMT is overexpressed in various types of cancer, making it a promising target for cancer therapy. By inhibiting NMT activity, this compound disrupts the signaling pathways that are essential for cancer cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit cell migration and invasion, and reduce the expression of pro-inflammatory cytokines. This compound has also been shown to have minimal toxicity in normal cells, making it a promising candidate for cancer therapy.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[2-(2-oxoimidazolidin-1-yl)ethyl]-3-(propionylamino)benzamide is its high potency and selectivity for NMT inhibition. This makes it a valuable tool for studying the role of NMT in various biological processes. However, one limitation of this compound is its poor solubility in aqueous solutions, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on N-[2-(2-oxoimidazolidin-1-yl)ethyl]-3-(propionylamino)benzamide. One area of interest is the development of more potent and selective NMT inhibitors that can be used in cancer therapy. Another area of interest is the identification of other biological processes that are regulated by NMT, which could lead to the development of new therapeutic targets. Finally, the use of this compound in combination with other anticancer drugs is an area of research that could lead to more effective cancer therapies.
Properties
IUPAC Name |
N-[2-(2-oxoimidazolidin-1-yl)ethyl]-3-(propanoylamino)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N4O3/c1-2-13(20)18-12-5-3-4-11(10-12)14(21)16-6-8-19-9-7-17-15(19)22/h3-5,10H,2,6-9H2,1H3,(H,16,21)(H,17,22)(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFCMLXIFTLAQDJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=CC=CC(=C1)C(=O)NCCN2CCNC2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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